5-Bromo-2-cyano-3-nitrobenzoic acid
Overview
Description
5-Bromo-2-cyano-3-nitrobenzoic acid, also known as 5-Bromo-2-cyano-3-nitrobenzoate, is a synthetic organic compound that is used in various scientific research applications. It is an aromatic carboxylic acid, and is a colorless solid that is soluble in polar solvents such as methanol, ethanol, and acetone. 5-Bromo-2-cyano-3-nitrobenzoic acid is a useful reagent for the synthesis of various compounds and is used in various biochemical and physiological studies. This article will discuss the synthesis method of 5-Bromo-2-cyano-3-nitrobenzoic acid, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.
Scientific Research Applications
5-Bromo-2-cyano-3-nitrobenzoic acidano-3-nitrobenzoic acid is used in various scientific research applications. It is used as a reagent in the synthesis of various compounds, such as nitroalkenes, nitroalkanes, and nitroaromatics. It is also used in the synthesis of various heterocyclic compounds, such as pyridines, pyrimidines, quinolines, and indoles. In addition, 5-Bromo-2-cyano-3-nitrobenzoic acidano-3-nitrobenzoic acid is used in the synthesis of various pharmaceuticals, such as antibiotics, antifungals, and anti-inflammatory drugs.
Mechanism Of Action
The mechanism of action of 5-Bromo-2-cyano-3-nitrobenzoic acidano-3-nitrobenzoic acid is not fully understood. However, it is thought to act as a nucleophile in the formation of various compounds. It is believed to react with the electrophilic sites of various compounds, such as nitroalkenes, nitroalkanes, and nitroaromatics, to form the desired product. In addition, it is believed to react with the electrophilic sites of heterocyclic compounds, such as pyridines, pyrimidines, quinolines, and indoles, to form the desired product.
Biochemical And Physiological Effects
The biochemical and physiological effects of 5-Bromo-2-cyano-3-nitrobenzoic acidano-3-nitrobenzoic acid are not fully understood. However, it is believed to have antioxidant and anti-inflammatory properties. It is also believed to have antifungal and antibacterial properties. In addition, it is believed to have an inhibitory effect on the growth of certain cancer cells.
Advantages And Limitations For Lab Experiments
The advantages of using 5-Bromo-2-cyano-3-nitrobenzoic acidano-3-nitrobenzoic acid in laboratory experiments include its relative low cost, its availability, and its ease of use. It is also relatively stable and can be stored for long periods of time. The main limitation of using 5-Bromo-2-cyano-3-nitrobenzoic acidano-3-nitrobenzoic acid in laboratory experiments is that it is a hazardous compound and should be handled with care.
Future Directions
The potential future directions for 5-Bromo-2-cyano-3-nitrobenzoic acidano-3-nitrobenzoic acid include further research into its biochemical and physiological effects, as well as its potential therapeutic applications. In addition, further research into its mechanism of action and its potential to be used in the synthesis of novel compounds could be explored. Finally, further research into its potential applications in the development of new drugs and other pharmaceuticals could be conducted.
properties
IUPAC Name |
5-bromo-2-cyano-3-nitrobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3BrN2O4/c9-4-1-5(8(12)13)6(3-10)7(2-4)11(14)15/h1-2H,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RYBACOAHNVYKQD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C(=O)O)C#N)[N+](=O)[O-])Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3BrN2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-cyano-3-nitrobenzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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